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Compound of Interest

Compound Name: Sudan I-d5

Cat. No.: B589186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,

availability, and application of the Sudan I-d5 analytical standard. This deuterated internal

standard is crucial for the accurate quantification of Sudan I and other related azo dyes in

various matrices, particularly in food safety and quality control applications.

Commercial Suppliers and Availability
The Sudan I-d5 analytical standard is available from several reputable chemical suppliers

specializing in reference materials. Availability and pricing are subject to change and should be

confirmed directly with the suppliers.
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Supplier Product Name
Catalog
Number

CAS Number Website

Sigma-Aldrich

(Merck)

Sudan I-d5

analytical

standard

34184 752211-63-5 --INVALID-LINK--

Santa Cruz

Biotechnology,

Inc.

Sudan I-d5 sc-214693 752211-63-5 --INVALID-LINK--

HPC Standards

GmbH
D5-Sudan I 679682 752211-63-5 --INVALID-LINK--

WITEGA

Laboratorien
D5-Sudan I 752211-63-5 --INVALID-LINK--

Data Presentation
The following table summarizes the key quantitative data for the Sudan I-d5 analytical

standard. Lot-specific data, including exact purity and isotopic enrichment, can be found on the

Certificate of Analysis (COA) provided by the supplier.
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Parameter Value Reference

Chemical Formula C₁₆H₇D₅N₂O [1]

Molecular Weight 253.31 g/mol [1]

CAS Number 752211-63-5

Synonyms 1-(Phenylazo-d5)-2-naphthol

Chemical Purity > 99% [2]

Isotopic Abundance > 99% (Deuterium) [2]

Physical Format Neat (Solid)

Storage Conditions 2-8°C, Protect from light [2]

Stability

Stable for at least 12 months

at 20°C when protected from

light

[2]

Experimental Protocols
Sudan I-d5 is primarily utilized as an internal standard in chromatographic methods, such as

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), for the

analysis of Sudan dyes in food products. The following is a representative experimental

protocol for the analysis of Sudan dyes in spices.

Preparation of Internal Standard Stock and Working
Solutions

Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of Sudan I-d5
analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Internal Standard Working Solution (1 µg/mL): Dilute the stock solution 1:100 with

acetonitrile. This working solution is then used to spike samples and calibration standards.

Sample Preparation (Extraction from Spices)
Weigh 1 g of the homogenized spice sample into a 50 mL polypropylene centrifuge tube.
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Add a known volume (e.g., 100 µL) of the 1 µg/mL Sudan I-d5 internal standard working

solution to the sample.

Add 10 mL of acetonitrile to the tube.

Vortex the mixture for 1 minute and then shake vigorously for 10 minutes.

Centrifuge the sample at 5000 x g for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for

HPLC-MS/MS analysis.

HPLC-MS/MS Analysis
HPLC System: A standard UHPLC or HPLC system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions: Monitor specific multiple reaction monitoring (MRM) transitions for both

Sudan I and Sudan I-d5. For Sudan I-d5, a common transition is m/z 254 -> 156.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the analysis of Sudan dyes

using Sudan I-d5 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample and Standard Preparation

Instrumental Analysis

Data Processing

Weigh 1g of Spice Sample

Spike with Sudan I-d5
Internal Standard (1 µg/mL)

Add 10 mL Acetonitrile

Vortex and Shake

Centrifuge

Filter Supernatant

UHPLC-MS/MS Analysis

Quantification using
Internal Standard Calibration

Report Results

Click to download full resolution via product page

Caption: Experimental workflow for Sudan dye analysis.
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Caption: Logic of internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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